Cas no 898228-37-0 (1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate)
898228-37-0 structure
Product name:1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate
1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate
- 1-O-tert-butyl 3-O-methyl 3-methylazetidine-1,3-dicarboxylate
- 3-Methyl-azetidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
- Methyl 1-Boc-3-methylazetidine-3-carboxylate
- PRWCITKRUVKOEQ-UHFFFAOYSA-N
- PB33346
- AB0084499
- ST24038201
- 1-tert-butyl3-methyl3-methylazetidine-1,3-dicarboxylate
- O1-Tert-butyl O3-methyl 3-methylazetidine-1,3-dicarboxylate
- 1-O-tert-butyl 3-O-methyl 3-methylazetidi
- 1-(1,1-Dimethylethyl) 3-methyl 3-methyl-1,3-azetidinedicarboxylate (ACI)
- SCHEMBL2278303
- DB-255169
- YKB22837
- 898228-37-0
- AKOS024258917
- AS-42736
- SY098554
- CS-0052367
- MFCD17015987
- AC-31816
- DTXSID30725577
- 1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate
-
- MDL： MFCD17015987
- Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-6-11(4,7-12)8(13)15-5/h6-7H2,1-5H3
- InChI Key： PRWCITKRUVKOEQ-UHFFFAOYSA-N
- SMILES： O=C(N1CC(C)(C(OC)=O)C1)OC(C)(C)C
Computed Properties
- Exact Mass: 229.13140809g/mol
- Monoisotopic Mass: 229.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.8
Experimental Properties
- Density: 1.116
- Boiling Point: 275℃
- Flash Point: 120℃
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02647-5G |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 97% | 5g |
￥ 1,531.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02647-50G |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 97% | 50g |
￥ 9,603.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02647-25G |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 97% | 25g |
￥ 5,438.00 | 2023-04-13 | |
| TRC | T135693-100mg |
1-tert-Butyl 3-Methyl 3-Methylazetidine-1,3-dicarboxylate |
898228-37-0 | 100mg |
$ 65.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D495156-1G |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 97% | 1g |
$115 | 2024-05-23 | |
| TRC | T135693-500mg |
1-tert-Butyl 3-Methyl 3-Methylazetidine-1,3-dicarboxylate |
898228-37-0 | 500mg |
$ 210.00 | 2022-06-03 | ||
| abcr | AB425898-10 g |
Methyl 1-Boc-3-methylazetidine-3-carboxylate; . |
898228-37-0 | 10 g |
€767.20 | 2023-07-18 | ||
| Apollo Scientific | OR317177-1g |
1-tert-Butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 1g |
£225.00 | 2023-09-02 | ||
| Apollo Scientific | OR317177-5g |
1-tert-Butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 5g |
£575.00 | 2023-09-02 | ||
| Chemenu | CM108982-1g |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 95%+ | 1g |
$*** | 2023-05-29 |
1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate Related Literature
-
Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:898228-37-0)1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate
Purity:99%
Quantity:100g
Price ($):1818.0